Cas no 2138210-36-1 (4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride)
2138210-36-1 structure
Product Name:4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride
CAS No:2138210-36-1
MF:C7H2BrCl2FO3S
MW:335.962381839752
CID:6065200
PubChem ID:165456081
Update Time:2024-01-04
4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2138210-36-1
- EN300-715813
- 4-bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride
- 4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride
-
- Inchi: 1S/C7H2BrCl2FO3S/c8-6-4(11)1-3(7(9)12)2-5(6)15(10,13)14/h1-2H
- InChI Key: NPCDSERQNOXBAE-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=O)Cl)C=C1S(=O)(=O)Cl)F
Computed Properties
- Exact Mass: 333.82691g/mol
- Monoisotopic Mass: 333.82691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 59.6Ų
4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-715813-1.0g |
4-bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride |
2138210-36-1 | 1g |
$0.0 | 2023-06-06 |
4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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